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Compound of Interest

Compound Name: endo-BCN-PEG4-Boc

Cat. No.: B15575395

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of endo-BCN-PEG4-Boc, a

bifunctional linker widely utilized in bioconjugation and drug delivery applications. We will delve

into its chemical properties, provide a detailed experimental protocol for a key application, and

present a logical workflow for its use in creating antibody-drug conjugates (ADCs).

Core Compound Information
endo-BCN-PEG4-Boc is a molecule featuring a bicyclo[6.1.0]nonyne (BCN) group, a tetra-

polyethylene glycol (PEG4) spacer, and a Boc-protected amine. This structure provides three

key functionalities:

endo-BCN group: The strained alkyne of the BCN moiety enables rapid and specific covalent

bond formation with azide-containing molecules through a copper-free click chemistry

reaction known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[1][2] This

bioorthogonal reaction is highly efficient under physiological conditions, making it ideal for

conjugating molecules to sensitive biological samples.[3]

PEG4 Spacer: The hydrophilic PEG4 spacer enhances the solubility of the linker and the

resulting conjugate in aqueous media.[1][4] It also provides flexibility and reduces steric
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hindrance between the conjugated molecules.

Boc-protected Amine: The tert-butyloxycarbonyl (Boc) protecting group on the terminal amine

allows for controlled, stepwise conjugation. The Boc group is stable under many reaction

conditions but can be readily removed under mild acidic conditions to reveal a primary

amine.[5][6] This primary amine can then be used for subsequent conjugation to molecules

bearing amine-reactive functional groups, such as NHS esters or carboxylic acids.[1]

Chemical and Physical Properties
Property Value

CAS Number 2468686-11-3

Molecular Formula C₂₆H₄₄N₂O₈

Molecular Weight 512.64 g/mol

Appearance Oil or solid

Solubility
Soluble in DCM, THF, acetonitrile, DMF, and

DMSO

Storage Conditions
Long-term storage at -20°C is recommended.[1]

[5]

Key Suppliers
A variety of chemical suppliers offer endo-BCN-PEG4-Boc for research and development

purposes. The following table summarizes some of the key suppliers and their offerings.
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Supplier Product Name Purity

MolCore endo-BCN-PEG4-Boc-amine ≥98%

BroadPharm endo-BCN-PEG4-Boc-amine 98%

ChemScene endo-BCN-PEG4-Boc-amine ≥98%

AxisPharm endo-BCN-PEG4-Boc-amine ≥98%

BLD Pharm endo-BCN-PEG4-Boc-amine N/A

Creative Biolabs endo-BCN-PEG4-Boc-amine N/A

Experimental Protocol: Two-Step Antibody-Drug
Conjugation
This protocol outlines a general procedure for the site-specific conjugation of a cytotoxic drug

to an azide-modified antibody using endo-BCN-PEG4-Boc. This is a common workflow in the

development of antibody-drug conjugates (ADCs).

Part 1: Deprotection of the Boc Group and Conjugation to a Drug

Dissolution: Dissolve endo-BCN-PEG4-Boc in an anhydrous organic solvent such as

dichloromethane (DCM) or a mixture of DCM and trifluoroacetic acid (TFA).

Deprotection: Add TFA to the solution to achieve a final concentration of 20-50%. Allow the

reaction to proceed at room temperature for 1-2 hours to remove the Boc protecting group.

Solvent Removal: Remove the solvent and excess TFA under reduced pressure (e.g., using

a rotary evaporator).

Drug Conjugation: Dissolve the resulting deprotected linker (endo-BCN-PEG4-amine) and an

activated form of the cytotoxic drug (e.g., a drug with a terminal NHS ester) in a suitable

anhydrous solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Add a non-

nucleophilic base, such as diisopropylethylamine (DIPEA), to facilitate the reaction.

Reaction: Allow the reaction to proceed at room temperature for 4-12 hours.
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Purification: Purify the BCN-PEG4-Drug conjugate using reverse-phase high-performance

liquid chromatography (RP-HPLC).

Characterization: Confirm the identity and purity of the product by mass spectrometry (MS)

and nuclear magnetic resonance (NMR) spectroscopy.

Part 2: Copper-Free Click Chemistry to an Azide-Modified Antibody

Antibody Preparation: Prepare a solution of the azide-modified antibody in a suitable buffer,

such as phosphate-buffered saline (PBS) at pH 7.4.

Linker-Drug Solution: Prepare a stock solution of the purified BCN-PEG4-Drug conjugate in

a biocompatible solvent like DMSO.

Conjugation Reaction: Add a 5-10 molar excess of the BCN-PEG4-Drug solution to the

antibody solution. The final concentration of the organic solvent should typically be kept

below 10% to avoid denaturation of the antibody.

Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C for 12-

24 hours with gentle mixing.

Purification of the ADC: Remove the excess, unreacted BCN-PEG4-Drug conjugate using a

suitable method for antibody purification, such as size-exclusion chromatography (SEC) or

dialysis.

Characterization of the ADC:

Determine the protein concentration using a standard protein assay (e.g., BCA assay).

Calculate the drug-to-antibody ratio (DAR) using techniques like hydrophobic interaction

chromatography (HIC) or UV-Vis spectroscopy.

Confirm the successful conjugation and integrity of the ADC by mass spectrometry.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the two-step antibody-drug conjugation

process described in the experimental protocol.
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Step 1: Linker-Drug Synthesis

Step 2: Antibody Conjugation (SPAAC)

endo-BCN-PEG4-Boc Boc Deprotection
(TFA) endo-BCN-PEG4-NH2
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Activated Drug
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Click to download full resolution via product page

Caption: Workflow for ADC synthesis using endo-BCN-PEG4-Boc.

Signaling Pathways
endo-BCN-PEG4-Boc is a synthetic linker and does not directly participate in or modulate

specific signaling pathways. Its role is to covalently connect two molecules, such as an

antibody and a drug. The biological effect of the resulting conjugate is determined by the

properties of the antibody (targeting a specific cell surface receptor) and the drug (acting on an

intracellular target, which may be part of a signaling pathway). For instance, if the conjugated

drug is a kinase inhibitor, the ADC, upon internalization, will release the drug to inhibit its target

kinase and modulate the corresponding signaling pathway.

The diagram below illustrates the general mechanism of action for an ADC created using this

linker, where the ADC targets a cell surface receptor, is internalized, and releases its payload to

act on an intracellular signaling pathway.
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Caption: General mechanism of action for an antibody-drug conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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